Cas no 1934793-58-4 (Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]-)

• Product Name: Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]-
• CAS No: 1934793-58-4
• MF: C₁₁H₁₇Cl
• MW: 184.705682516098
• CID: 5285134
• Update Time: 2025-10-29

Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]-

• Inchi： 1S/C11H17Cl/c12-9-11(6-3-7-11)8-10-4-1-2-5-10/h4H,1-3,5-9H2
• InChI Key： YZVIPSDOJBGHEM-UHFFFAOYSA-N
• SMILES： C1(CC2(CCl)CCC2)CCCC=1

Additional information on Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]-

Recent Advances in the Study of Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- (CAS: 1934793-58-4) and Its Applications in Chemical Biology and Medicine

Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- (CAS: 1934793-58-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentene and cyclobutyl structural motifs, has shown promising potential in various applications, including drug discovery, targeted therapy, and chemical probe development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

The synthesis of Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- has been optimized through advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods have enabled the production of high-purity batches, which are essential for further pharmacological studies. Structural analysis via NMR and X-ray crystallography has confirmed the compound's stability and reactivity, making it a viable candidate for further derivatization.

In biological studies, Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs). Preliminary in vitro assays indicate its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its chloromethyl group has been exploited for covalent binding to target proteins, enhancing its specificity and potency as a therapeutic agent.

Recent research has also explored the compound's role in targeted drug delivery systems. By conjugating Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- to nanoparticles or antibodies, scientists have developed novel delivery platforms capable of selectively targeting diseased tissues. These advancements hold promise for reducing off-target effects and improving treatment efficacy in oncology and other complex diseases.

Despite these promising findings, challenges remain in the clinical translation of Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]-. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing studies are employing computational modeling and high-throughput screening to address these limitations and optimize the compound's pharmacokinetic profile.

In conclusion, Cyclopentene, 1-[[1-(chloromethyl)cyclobutyl]methyl]- (CAS: 1934793-58-4) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and therapeutic development. Future research should focus on overcoming existing challenges and expanding its applications in precision medicine and beyond.